Povidone iodine
Povidone iodine
An iodinated polyvinyl polymer used as topical antiseptic in surgery and for skin and mucous membrane infections, also as aerosol. The iodine may be radiolabeled for research purposes.
Brand Name:
Vulcanchem
CAS No.:
25655-41-8
VCID:
VC20742517
InChI:
InChI=1S/C6H9NO.I2/c1-2-7-5-3-4-6(7)8;1-2/h2H,1,3-5H2;
SMILES:
C=CN1CCCC1=O.II
Molecular Formula:
C6H9I2NO
Molecular Weight:
364.95 g/mol
Povidone iodine
CAS No.: 25655-41-8
VCID: VC20742517
Molecular Formula: C6H9I2NO
Molecular Weight: 364.95 g/mol
* For research use only. Not for human or veterinary use.

Description | An iodinated polyvinyl polymer used as topical antiseptic in surgery and for skin and mucous membrane infections, also as aerosol. The iodine may be radiolabeled for research purposes. |
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CAS No. | 25655-41-8 |
Product Name | Povidone iodine |
Molecular Formula | C6H9I2NO |
Molecular Weight | 364.95 g/mol |
IUPAC Name | 1-ethenylpyrrolidin-2-one;molecular iodine |
Standard InChI | InChI=1S/C6H9NO.I2/c1-2-7-5-3-4-6(7)8;1-2/h2H,1,3-5H2; |
Standard InChIKey | CPKVUHPKYQGHMW-UHFFFAOYSA-N |
SMILES | C=CN1CCCC1=O.II |
Canonical SMILES | C=CN1CCCC1=O.II |
Colorform | Yellowish-brown amorphous hygroscopic powde |
Physical Description | DryPowder YELLOW-TO-BROWN HYGROSCOPIC POWDER. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Soluble in water Soluble in alcohol; practically insoluble in chloroform, carbon tetrachloride, ether, solvent hexane, acetone. Practically insoluble in acetone, and light petroleum. Solubility in water: good |
Synonyms | Alphadine Alphadines Betadine Betadines Betaisodona Disadine Disadines Isodine Isodines Pharmadine Pharmadines Polyvinylpyrrolidone Iodine Polyvinylpyrrolidone Iodines Povidone Iodine Povidone-Iodine Povidone-Iodines Providine Providines PVP Iodine PVP-I PVP-Iodine PVP-Iodines |
Reference | Sebe, I., Szabó, B., Nagy, Z. K., Szabó, D., Zsidai, L., Kocsis, B., & Zelkó, R. (2013). Polymer structure and antimicrobial activity of polyvinylpyrrolidone-based iodine nanofibers prepared with high-speed rotary spinning technique. International Journal of Pharmaceutics, 458(1), 99–103. doi:10.1016/j.ijpharm.2013.10.011 |
PubChem Compound | 410087 |
Last Modified | Sep 13 2023 |
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